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Abstract
Allyl amyl glycolate is a synthetic fragrance and flavor compound valued for its powerful fruity-

green aroma, reminiscent of pineapple and galbanum. This technical guide provides an in-

depth overview of the history, synthesis, and physicochemical properties of allyl amyl glycolate.

Detailed experimental protocols for its synthesis are provided, along with a comprehensive

summary of its quantitative data. This document is intended for researchers, scientists, and

professionals in the fields of chemistry and fragrance development.

Discovery and History
Allyl amyl glycolate, also known as allyl (3-methylbutoxy)acetate, emerged as a commercially

significant aroma chemical in the 1960s and 1970s.[1] Its development was part of a broader

exploration into sulfur-containing esters to create novel green and fruity top notes in

fragrances.[1] While some sources suggest a patent may have been filed as early as 1936,

comprehensive public documentation from that period is limited. The compound gained

popularity for its use in creating "tropical" and "juicy" accords in perfumes and flavorings.[1]

Its primary application lies in the fragrance and flavor industry, where it is used to impart

pineapple, apple, and other tropical notes to a wide range of products, including fine

fragrances, cosmetics, soaps, detergents, and food products such as beverages, candies, and

chewing gum.[1][2] It is recognized as Generally Recognized As Safe (GRAS) for use in food

by the Flavor and Extract Manufacturers Association (FEMA), with the designation 2062.[1]
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Physicochemical Properties
Allyl amyl glycolate is a clear, colorless to pale yellow liquid with a characteristic strong, fruity,

and green odor.[3][4] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Allyl Amyl Glycolate

Property Value Reference

Molecular Formula C₁₀H₁₈O₃ [3]

Molecular Weight 186.25 g/mol [3]

CAS Number 67634-00-8 [3]

Appearance
Clear, colorless to pale yellow

liquid
[3][4]

Boiling Point
201.00 to 226.00 °C @ 760.00

mm Hg
[4][5]

Density
0.935 to 0.944 g/cm³ @ 20/25

°C
[5][6]

Refractive Index 1.4280 to 1.4330 @ 20.00 °C [5][6]

Flash Point > 93.33 °C (> 200.00 °F) [5]

Vapor Pressure
0.040000 mmHg @ 25.00 °C

(estimated)
[5]

Solubility
Insoluble in water; soluble in

alcohols and organic solvents
[3]

logP (o/w) 2.720 [5]

Synthesis of Allyl Amyl Glycolate
The synthesis of allyl amyl glycolate is typically a two-step process. The first step involves the

preparation of the intermediate, amyl glycolate (also known as isopentyloxyacetic acid). The

second step is the esterification of this intermediate with allyl alcohol. Several variations of this
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synthesis have been reported, primarily differing in the choice of reagents for the preparation of

amyl glycolate.

Synthesis Workflow
The general workflow for the synthesis of allyl amyl glycolate is depicted in the following

diagram:

Step 1: Preparation of Amyl Glycolate

Step 2: Esterification

Isoamyl Alcohol Formation of
Isoamyl Sodium Alkoxide

+

Reagent (e.g., Sodium Hydroxide, Sodium Ethylate)

+

Chloroacetic Acid

Sodium Amyl Glycolate

 

Amyl Glycolate (Isopentyloxyacetic Acid)

Esterification Reaction

+

+ Chloroacetic Acid Acidification

Allyl Alcohol

+

Acid Catalyst  Allyl Amyl Glycolate

Click to download full resolution via product page

A generalized workflow for the synthesis of Allyl Amyl Glycolate.

Experimental Protocols
The following are detailed experimental protocols based on published literature and patents.

This protocol is adapted from a Chinese patent (CN101891617A).[2]
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Preparation of Isoamyl Sodium Alkoxide:

In a suitable reactor, add isoamyl alcohol, a solvent (e.g., toluene), and powdered sodium

hydroxide.

The mixture is heated to reflux to remove water.

After the dehydration is complete, the reaction mixture is cooled.

Formation of Sodium Amyl Glycolate:

To the cooled mixture of isoamyl sodium alkoxide, add chloroacetic acid.

The reaction is allowed to proceed to form sodium amyl glycolate.

Isolation of Amyl Glycolate:

Excess solvent and unreacted isoamyl alcohol are removed by distillation.

The residue is cooled, and hydrochloric acid is added to acidify the mixture.

The organic layer, containing amyl glycolate, is separated.

The crude amyl glycolate is purified by distillation. The reported yield is over 93%.

This protocol is adapted from a Chinese patent (CN101723832A).[7]

Alcohol Exchange Reaction:

Isoamyl alcohol and sodium ethylate are reacted to form sodium isoamyl alkoxide through

an alcohol exchange reaction.

Formation of Amyl Glycolate:

The resulting sodium isoamyl alkoxide is then reacted with chloroacetic acid to yield

isopentyloxyacetic acid (amyl glycolate) after the removal of sodium chloride.

This protocol is a general procedure for the esterification step.[2][7]
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Reaction Setup:

In a reactor equipped with a stirrer and a condenser, charge the prepared amyl glycolate

and allyl alcohol. An excess of allyl alcohol is typically used.

An acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid) is added to the mixture.

Esterification:

The reaction mixture is heated to a temperature between 50-100 °C.

The reaction is monitored until completion, which can take several hours.

Work-up and Purification:

After the reaction is complete, the mixture is cooled.

The excess allyl alcohol and any solvent are removed by distillation.

The crude product is washed with a basic solution (e.g., sodium bicarbonate) and then

with water until neutral.

The final product, allyl amyl glycolate, is purified by vacuum distillation.

Biological Activity and Signaling Pathways
Extensive searches of scientific literature and chemical databases did not yield any information

on specific biological activities or interactions with signaling pathways for allyl amyl glycolate in

the context of drug development. Its development and primary use are firmly in the fragrance

and flavor industries. As such, it is not typically studied for pharmacological effects.

Safety and Toxicology
Allyl amyl glycolate is considered to have low toxicity when used within established olfactory

standards.[1] It is a combustible liquid and may cause skin irritation.[8] Safety data sheets

recommend wearing protective gloves and eye protection when handling the concentrated

substance.[9] The International Fragrance Association (IFRA) has not restricted its use, but it is

recommended to keep concentrations low to minimize the risk of sensitization.[1] It is not
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classified as a hazardous substance under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[1]

Table 2: Toxicological and Safety Information

Parameter Information Reference

GHS Classification Not classified as hazardous [1]

IFRA Status
Not restricted (as of 51st

Amendment)
[1]

FEMA GRAS 2062 [1]

Primary Hazards
Combustible liquid, potential

for skin irritation
[8]

Handling Precautions

Avoid breathing vapors, wear

protective gloves and eye

protection

[9]

Conclusion
Allyl amyl glycolate is a well-established synthetic aroma chemical with a rich history in the

fragrance and flavor industry. Its synthesis, primarily a two-step process involving the formation

of an amyl glycolate intermediate followed by esterification, is well-documented. The

compound's value lies in its potent fruity-green olfactory profile. While it has a good safety

profile for its intended applications, there is no evidence to suggest it has been investigated for

pharmaceutical use or has any known effects on biological signaling pathways relevant to drug

development. This guide provides a comprehensive technical overview for professionals in the

chemical and fragrance sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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